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Compound of Interest

3-(cyclopropylsulfamoyl)benzoic
Acid

Cat. No.: B1352971

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety and handling guidelines for 3-
(cyclopropylsulfamoyl)benzoic acid (CAS No. 852933-50-7) based on available data for
structurally related compounds. No comprehensive Safety Data Sheet (SDS) for this specific
compound was publicly available at the time of writing. Therefore, this guide should be used for
informational purposes only, and a thorough risk assessment should be conducted by qualified
personnel before handling this chemical. All laboratory work should be performed in
accordance with institutional and national safety regulations.

Introduction

3-(cyclopropylsulfamoyl)benzoic acid is a chemical compound used in research and
development, particularly as a building block for protein degraders.[1] Its molecular formula is
C10H11NO4S, and it has a molecular weight of 241.3 g/mol .[1] Research indicates that
derivatives of sulfamoylbenzoic acid exhibit biological activity, including the selective inhibition
of human nucleoside triphosphate diphosphohydrolases (h-NTPDases), which are involved in
various physiological and pathological processes.[2] The presence of the sulfamoyl and
carboxylic acid functional groups suggests that this compound may possess hazardous
properties that necessitate careful handling.

Hazard Identification and Classification
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Due to the absence of specific GHS classification for 3-(cyclopropylsulfamoyl)benzoic acid,

the following classification is extrapolated from data on benzoic acid and other

sulfamoylbenzoic acid derivatives.

Table 1: Inferred GHS Classification

Hazard Class Category Hazard Statement
) ) o H315: Causes skin irritation.[3]
Skin Corrosion/Irritation Category 2 )
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage.[3][4]
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation.[4]
H372: Causes damage to
Specific Target Organ Toxicity organs (Lungs) through
Category 1
(Repeated Exposure) prolonged or repeated
exposure if inhaled.[3]
_ o H402: Harmful to aquatic life.
Acute Aquatic Toxicity Category 3

[3]

Logical Flow of Hazard Assessment

The following diagram illustrates the process of inferring the hazards of 3-

(cyclopropylsulfamoyl)benzoic acid in the absence of direct data.
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Caption: Inferred Hazard Assessment Workflow.

Toxicological Data (Based on Analogs)

Quantitative toxicological data for 3-(cyclopropylsulfamoyl)benzoic acid is not available. The
following table summarizes data for benzoic acid, a structurally related compound. This
information should be used as a conservative estimate of potential toxicity.
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Table 2: Toxicological Data for Benzoic Acid (CAS: 65-85-0)

Endpoint Species Route Value Reference
Acute Oral 1700 - 2565
o Rat Oral [5][6]
Toxicity (LD50) mg/kg bw
Acute Dermal ]
o Rabbit Dermal > 2000 mg/kg bw  [6]
Toxicity (LD50)
Skin Irritation Rabbit Dermal Mild skin irritation  [7]
Eye Irritation Rabbit Ocular Severely irritating  [4][7]
Aquatic Toxicity for Benzoic Acid (CAS: 65-85-0)
Endpoint Species Exposure Time Value Reference
Fish (Lepomis
LC50 _ 96 h 44.6 mg/L [3]
macrochirus)
EC50 Daphnia magna 48 h > 100 mg/L [3]
Algae
ErC50 (Pseudokirchneri 72 h > 33.1 mg/L [3]

ella subcapitata)

Experimental Protocols: Safe Handling Procedures

The following is a general protocol for handling 3-(cyclopropylsulfamoyl)benzoic acid,

assuming it is a powdered solid with the potential hazards identified above.

4.1. Engineering Controls

« Ventilation: All handling of the solid compound should be conducted in a certified chemical

fume hood to minimize inhalation exposure.

» Containment: Use of a powder-containment balance enclosure is recommended for weighing

operations.
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4.2. Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield.[4][8]

e Hand Protection: Wear nitrile or other chemically resistant gloves.[4][8]

» Skin and Body Protection: A lab coat is mandatory. For larger quantities or when there is a
risk of splashing, consider additional protective clothing.

o Respiratory Protection: If handling outside of a fume hood is unavoidable, a NIOSH-
approved respirator with an appropriate particulate filter should be used.

4.3. Handling and Storage

e Handling:

o

Avoid generating dust.[4][8]

[¢]

Do not breathe dust.[3]

[¢]

Wash hands thoroughly after handling.[3][4]

[e]

Do not eat, drink, or smoke in the laboratory.[3]

e Storage:

o Store in a tightly closed container in a dry and well-ventilated place.[4][8]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases,
and metals.[8]

o The compound is reported to be stable at room temperature.[1]

4.4. First Aid Measures
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Exposure First Aid Procedure
Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention.[4]

[8]

Skin Contact

Immediately wash the skin with plenty of soap
and water. Remove contaminated clothing. If
skin irritation occurs, get medical
advice/attention.[3][4][8]

Eye Contact

Immediately rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

Immediately call a poison center or doctor.[3][4]

[8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[4][8]

4.5. Spill and Disposal Procedures
e Spill Response:
o Evacuate the area.

o Wear appropriate PPE.

o Carefully sweep up the solid material, avoiding dust generation, and place it in a sealed

container for disposal.

o Clean the spill area with a suitable solvent and then with soap and water.

» Disposal:

o Dispose of waste in accordance with local, state, and federal regulations. This material

may be considered hazardous waste.

Laboratory Workflow for Handling Potentially Hazardous Compounds
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The following diagram outlines a standard workflow for safely handling a research chemical like
3-(cyclopropylsulfamoyl)benzoic acid.

Review Safety Information
(SDS or Inferred Data)
[Conduct Risk Assessmen)
Don Appropriate PPE
(Goggles, Gloves, Lab Coat)
Prepare Work Area
(Chemical Fume Hood)
Weigh Compound
(Use Powder Containment)
Gerform Experimena
Gecontaminate Work Area and EquipmerD
Gegregate and Label Wasta
G)ispose of Waste According to Regulations]
Gemove PPE and Wash Hands]
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Caption: Standard Laboratory Handling Workflow.

Fire and Explosion Hazard

While specific data is unavailable for 3-(cyclopropylsulfamoyl)benzoic acid, benzoic acid is a
combustible solid.[3]

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[4]

e Hazardous Combustion Products: Thermal decomposition may produce carbon oxides (CO,
CO2), sulfur oxides, and nitrogen oxides.

» Firefighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[4]

Conclusion

3-(cyclopropylsulfamoyl)benzoic acid is a research chemical with potential health hazards,
including skin, eye, and respiratory irritation, and possible target organ damage with repeated
exposure. Due to the lack of specific safety data, a conservative approach to handling is
essential. Researchers and laboratory personnel must adhere to strict safety protocols,
including the use of appropriate engineering controls and personal protective equipment. A
thorough, site-specific risk assessment should always be performed before commencing any
work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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